Aminopyrimidines and derivatives
Aminopyrimidines and their derivatives represent a diverse class of compounds characterized by the presence of an amino group attached to a pyrimidine ring. These molecules are widely recognized for their significant biological activities, making them valuable in pharmaceutical and agrochemical applications.
Structurally, aminopyrimidines consist of a six-membered heterocyclic ring system featuring two nitrogen atoms, with one or more substituents—often including amino groups—attached to the ring. These derivatives can possess a wide range of properties due to their structural flexibility, such as being effective inhibitors of enzymes involved in various biological processes.
In pharmaceuticals, aminopyrimidines and their derivatives have shown potential as antiviral agents, anticancer drugs, and antimicrobial agents. Their ability to bind selectively to specific targets makes them promising candidates for developing novel therapies. Furthermore, these compounds are explored for their application in agricultural chemistry due to their insecticidal and fungicidal properties.
Overall, aminopyrimidines and derivatives continue to attract considerable interest from researchers aiming to discover new molecules with diverse therapeutic applications.

Structure | Chemical Name | CAS | MF |
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2,5-Dichloro-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine | 543712-81-8 | C8H7Cl2N5 |
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2-Cyclopropylaminopyrimidine-5-boronic acid, pinacol ester | 1218789-33-3 | C13H20BN3O2 |
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N-Butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine | 1218791-48-0 | C14H24BN3O2 |
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N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine | 1218791-44-6 | C12H20BN3O2 |
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2,4-Dimethylpyrimidin-5-amine | 35733-53-0 | C6H9N3 |
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2-Amino-4-methyl-5-pyrimidinecarbonitrile | 17321-97-0 | C6H6N4 |
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2-chloro-5-methylpyrimidin-4-amine | 14394-70-8 | C5H6ClN3 |
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4-(trifluoromethyl)pyrimidin-2-amine | 16075-42-6 | C5H4F3N3 |
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2,4-Diaminopyrimidine-5-carbonitrile | 16462-27-4 | C5H5N5 |
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(2-Aminopyrimidin-5-yl)boronic acid | 936250-22-5 | C4H6BN3O2 |
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